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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B15139572

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides procedural guidance
for the personal protective equipment (PPE), operational handling, and disposal of D-Mannitol-
2-13C.

Physicochemical and Safety Data

D-Mannitol-2-13C is a stable, isotopically labeled form of D-Mannitol and is not radioactive.[1]
[2] Based on available safety information for both the labeled and unlabeled compound, D-
Mannitol is not classified as a hazardous substance.[3][4] The key physical and safety
parameters are summarized below.

Property Value Reference
Chemical Formula Cs13CH1406 [5]
Molecular Weight 183.16 g/mol

Physical State Solid

Appearance White [4][6]
Melting Point 165-170 °C 41071

Odor Odorless [41[6]
Hazard Classification Not classified as hazardous [31[8]
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Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety during the

handling of D-Mannitol-2-13C.[9][10]

PPE Category

Specific Recommendations

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile gloves).[11] Inspect gloves before
use and remove and dispose of them properly if
contaminated.[6]

Eye/Face Protection

Use safety glasses with side-shields.[7][10] If
there is a splash hazard, a face shield should be
worn in addition to safety glasses or goggles.
[10](11]

Skin and Body Protection

Wear a lab coat to protect skin and personal
clothing.[9][11] Ensure long pants and closed-

toe shoes are worn in the laboratory.[10]

Respiratory Protection

For handling fine powders that may become
airborne, a dust mask (e.g., type N95 (US) or
type P1 (EN143) respirator filter) is
recommended.[7] Ensure adequate ventilation

in the work area.[3]

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle in a well-ventilated area, such as a chemical fume hood,

especially when working with the solid in powdered form to minimize dust generation.[3]

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not ingest or

inhale.[4] Wash hands thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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Spill Management: In case of a spill, avoid generating dust.[6] Sweep up the solid material and
place it into a suitable, labeled container for disposal.[6]

Disposal: As D-Mannitol-2-13C is a stable, non-radioactive isotopically labeled compound, it

does not require special disposal procedures beyond those for standard chemical waste.[1][2]
Dispose of the compound and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste. Do not dispose of it down the drain or in general waste.

Workflow for Safe Handling of D-Mannitol-2-13C

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR12534~~PDF~~MTR~~AUSD~~EN~~2022-11-17%2011:05:42~~D-Mannitol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR12534~~PDF~~MTR~~AUSD~~EN~~2022-11-17%2011:05:42~~D-Mannitol~~
https://www.benchchem.com/product/b15139572?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b15139572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appro

(Lab Coat, Gloves, Safety Glasses)

priate PPE

:

Prepare Workspace
(Ensure good ventilation)

Proceed to handling

Han

dling
y

(Use N95 m

Weigh D-Mannitol-2-13C

ask if dusty)

:

Dissolve or Use in Experiment

Experiment complete

Cleanup ar

1d Disposal

Clean Work Area

:

Dispose

(Follow institutional chemical waste guidelines)

of Waste

:

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Mannitol-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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